Cas no 1903278-47-6 (2-(2,5-dioxopyrrolidin-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}acetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}acetamide
• CAS No: 1903278-47-6
• MF: C₁₆H₁₄N₆O₃S
• MW: 370.385760784149
• CID: 6614882
• PubChem ID: 92127081
• Update Time: 2025-07-01

2-(2,5-dioxopyrrolidin-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}acetamide
• AKOS025388463
• 2-(2,5-dioxopyrrolidin-1-yl)-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide
• 1903278-47-6
• 2-(2,5-dioxopyrrolidin-1-yl)-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide
• F6523-2551

• Inchi： 1S/C16H14N6O3S/c23-14(8-21-15(24)3-4-16(21)25)17-7-13-19-18-12-2-1-11(20-22(12)13)10-5-6-26-9-10/h1-2,5-6,9H,3-4,7-8H2,(H,17,23)
• InChI Key： MHCVNMNIGGTGGA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC2=NN=C(CNC(CN3C(CCC3=O)=O)=O)N2N=1

Computed Properties

• Exact Mass: 370.08480950g/mol
• Monoisotopic Mass: 370.08480950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}acetamide

Introduction to 2-(2,5-dioxopyrrolidin-1-yl)-N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}acetamide (CAS No. 1903278-47-6)

The compound 2-(2,5-dioxopyrrolidin-1-yl)-N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}acetamide, identified by its CAS number 1903278-47-6, represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their potential biological activities and structural complexity. The presence of multiple nitrogen-containing rings, including a dioxopyrrolidine moiety and a triazolo[4,3-b]pyridazine scaffold, suggests a high degree of molecular rigidity and the possibility of unique interactions with biological targets.

In recent years, the development of novel therapeutic agents has been heavily influenced by the design of molecules that can modulate biological pathways with high specificity. The structure of 2-(2,5-dioxopyrrolidin-1-yl)-N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}acetamide incorporates elements that are known to enhance binding affinity and selectivity. The dioxopyrrolidine ring is a well-studied pharmacophore that has been reported to exhibit activities in various therapeutic areas, including anti-inflammatory and anticancer applications. Its incorporation into this molecule likely contributes to its overall pharmacological profile by providing a scaffold for hydrogen bonding and hydrophobic interactions with biological targets.

The triazolo[4,3-b]pyridazine core is another critical feature of this compound. This fused heterocyclic system has been extensively explored for its potential as a bioactive scaffold due to its ability to engage in multiple non-covalent interactions with proteins. The triazolopyridazine moiety is particularly interesting because it can adopt multiple conformations, which may enhance its ability to fit into specific binding pockets in biological macromolecules. Furthermore, the presence of a thiophen-3-yl substituent at the 6-position of the triazolopyridazine ring introduces additional chemical diversity and may influence the compound's solubility, metabolic stability, and overall bioavailability.

The acetamide functional group at the nitrogen atom of the dioxopyrrolidine ring adds another layer of complexity to the molecule's structure. Acetamides are common pharmacophores that can participate in hydrogen bonding interactions, which are crucial for maintaining binding affinity in biological systems. Additionally, the presence of an acetyl group can influence the compound's electronic properties and may affect its reactivity and interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental studies. The structure of 2-(2,5-dioxopyrrolidin-1-yl)-N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}acetamide has been subjected to various computational simulations to understand its potential interactions with biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways. Specifically, the dioxopyrrolidine and triazolopyridazine moieties are predicted to interact with key residues in the active sites of these enzymes, potentially leading to reduced inflammation and associated symptoms.

In addition to its potential therapeutic applications, this compound has also been investigated for its role in drug discovery and development. The structural features of 2-(2,5-dioxopyrrolidin-1-yl)-N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}acetamide make it an attractive candidate for further exploration as a lead compound in medicinal chemistry campaigns. By modifying specific functional groups or substituents within this molecule, researchers can generate libraries of derivatives with tailored biological activities. Such libraries are invaluable tools for identifying novel therapeutic agents and optimizing existing drugs for improved efficacy and safety profiles.

The synthesis of 2-(2,5-dioxopyrrolidin-1-yl)-N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization of heterocyclic rings and subsequent coupling reactions to form the desired structure. Each step in the synthesis must be meticulously controlled to ensure high yields and purity of the final product. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision than ever before.

The pharmacokinetic properties of 2-(2,5-dioxopyrrolidin-1-yl)-N-{6-(thiophen-3-y)l}-1， 24 -triazolo [ 44 -b ] pyridazin - 33 - ylmethyl acetamide are also critical factors that must be considered during drug development。 Studies have shown that the presence of polar functional groups such as acetamides can influence metabolic stability and clearance rates。 Additionally， the lipophilicity of the thiophen - 33 y substituent may affect tissue distribution and bioavailability。 Understanding these properties is essential for optimizing dosing regimens and predicting clinical efficacy。

Future research on this compound will likely focus on elucidating its mechanism of action through both computational modeling and experimental validation。 By understanding how it interacts with biological targets， researchers can better predict its therapeutic potential and identify possible side effects。 Additionally， exploring derivatives of this molecule may reveal new insights into drug design principles that could be applied more broadly across different therapeutic areas。

In conclusion, 22 (25 - dioxo pyrrolidin - 11 yl ) - N { 66 ( thiophene -33 yl ) -11，24 - tri azo [44 -b ] pyridazine -33 ylmethyl } acet amide ( CAS no .19032 78 -47 -66 ) represents an exciting example of how structural complexity can lead to novel bioactive molecules 。 Its potential applications in pharmaceuticals ， coupled with ongoing advances in synthetic chemistry ， make it a promising candidate for further investigation 。 As our understanding grows ， so too will our ability to harness this compound's potential for improving human health 。